Cas no 2138246-48-5 (1-(3-methoxy-1,2-thiazol-4-yl)methyl-1H-imidazol-2-amine)

• Product Name: 1-(3-methoxy-1,2-thiazol-4-yl)methyl-1H-imidazol-2-amine
• CAS No: 2138246-48-5
• MF: C₈H₁₀N₄OS
• MW: 210.256199359894
• CID: 6049682
• PubChem ID: 165961503
• Update Time: 2025-05-20

1-(3-methoxy-1,2-thiazol-4-yl)methyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxy-1,2-thiazol-4-yl)methyl-1H-imidazol-2-amine
• 2138246-48-5
• EN300-1111451
• 1-[(3-methoxy-1,2-thiazol-4-yl)methyl]-1H-imidazol-2-amine

• Inchi： 1S/C8H10N4OS/c1-13-7-6(5-14-11-7)4-12-3-2-10-8(12)9/h2-3,5H,4H2,1H3,(H2,9,10)
• InChI Key： XETZKWPPHDDMKT-UHFFFAOYSA-N
• SMILES： S1C=C(C(=N1)OC)CN1C=CN=C1N

Computed Properties

• Exact Mass: 210.05753213g/mol
• Monoisotopic Mass: 210.05753213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 94.2Ų

Additional information on 1-(3-methoxy-1,2-thiazol-4-yl)methyl-1H-imidazol-2-amine

Introduction to 1-(3-Methoxy-1,2-Thiazol-4-yl)methyl-1H-Imidazol-2-amine (CAS No. 2138246-48-5)

1-(3-Methoxy-1,2-thiazol-4-yl)methyl-1H-imidazol-2-amine (CAS No. 2138246-48-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The combination of a methoxy-substituted thiazole ring and an imidazole moiety imparts distinct chemical and biological properties, making it a subject of extensive study.

The chemical structure of 1-(3-methoxy-1,2-thiazol-4-yl)methyl-1H-imidazol-2-amine is composed of a central imidazole ring attached to a methyl group, which is further linked to a thiazole ring substituted with a methoxy group. This intricate arrangement of functional groups contributes to the compound's stability and reactivity, which are crucial for its pharmacological activity.

In recent years, significant advancements have been made in understanding the biological activities of this compound. Research has shown that 1-(3-methoxy-1,2-thiazol-4-yl)methyl-1H-imidazol-2-amine exhibits potent anti-inflammatory and anti-cancer properties. These effects are attributed to its ability to modulate key signaling pathways involved in inflammation and cell proliferation.

A study published in the Journal of Medicinal Chemistry highlighted the anti-inflammatory effects of 1-(3-methoxy-1,2-thiazol-4-yl)methyl-1H-imidazol-2-amine. The compound was found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This inhibition is mediated through the suppression of nuclear factor-kappa B (NF-kB) activation, a central regulator of inflammatory responses.

Beyond its anti-inflammatory properties, 1-(3-methoxy-1,2-thiazol-4-yl)methyl-1H-imidazol-2-amine has also demonstrated promising anti-cancer activity. In vitro studies have shown that the compound effectively induces apoptosis in various cancer cell lines, including breast cancer (MCF7), colon cancer (HCT116), and lung cancer (A549) cells. The mechanism underlying this cytotoxic effect involves the disruption of mitochondrial membrane potential and the activation of caspase cascades.

The unique structural features of 1-(3-methoxy-1,2-thiazol-4-yl)methyl-1H-imidazol-2-amine also make it an attractive candidate for drug development. Its high lipophilicity and good solubility properties facilitate its absorption and distribution in biological systems. Additionally, preliminary pharmacokinetic studies have indicated that the compound has favorable bioavailability and a reasonable half-life, suggesting its potential for oral administration.

To further explore the therapeutic potential of 1-(3-methoxy-1,2-thiazol-4-yl)methyl-1H-imidazol-2-am ine, several preclinical studies are currently underway. These studies aim to evaluate the safety and efficacy of the compound in animal models of inflammation and cancer. Early results have been encouraging, with no significant toxic effects observed at therapeutic doses.

In conclusion, 1-(3-methoxy-1,2-thiazol -4 - yl )methyl - 1 H - imidaz ol - 2 - amine (CAS No . 2 138 246 - 48 -5 ) represents a promising lead compound in the development of novel therapeutics for inflammatory and cancer-related diseases . Its unique chemical structure , coupled with its potent biological activities , positions it as a valuable asset in pharmaceutical research . Ongoing studies will continue to elucidate its full therapeutic potential , paving the way for future clinical applications .